Cas no 2680712-54-1 (benzyl N-(1-ethoxypiperidin-4-yl)carbamate)

• Product Name: benzyl N-(1-ethoxypiperidin-4-yl)carbamate
• CAS No: 2680712-54-1
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 6490236
• PubChem ID: 165910713
• Update Time: 2025-06-08

benzyl N-(1-ethoxypiperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680712-54-1
• EN300-28285368
• benzyl N-(1-ethoxypiperidin-4-yl)carbamate

• Inchi： 1S/C15H22N2O3/c1-2-20-17-10-8-14(9-11-17)16-15(18)19-12-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3,(H,16,18)
• InChI Key： UANWFFHKJHCXQW-UHFFFAOYSA-N
• SMILES： O(CC)N1CCC(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.8Ų

Additional information on benzyl N-(1-ethoxypiperidin-4-yl)carbamate

Introduction to Benzyl N-(1-ethoxypiperidin-4-yl)carbamate (CAS No: 2680712-54-1)

Benzyl N-(1-ethoxypiperidin-4-yl)carbamate, a compound with the chemical formula C₁₄H₂₀N₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzyl and N-(1-ethoxypiperidin-4-yl)carbamate functional groups, which contribute to its unique chemical properties and potential biological activities. With a CAS number of 2680712-54-1, it has garnered attention in recent years due to its role in the development of novel therapeutic agents.

The N-(1-ethoxypiperidin-4-yl)carbamate moiety is particularly noteworthy, as it is derived from piperidine, a heterocyclic compound known for its versatility in drug design. Piperidine derivatives are widely explored for their ability to enhance the pharmacokinetic properties of drugs, including improved solubility and bioavailability. The benzyl group, on the other hand, is a common pharmacophore that can influence the compound's stability and interactions with biological targets.

Recent research has highlighted the potential of benzyl N-(1-ethoxypiperidin-4-yl)carbamate in the development of central nervous system (CNS) drugs. The piperidine ring's ability to cross the blood-brain barrier makes it an attractive scaffold for compounds targeting neurological disorders. Studies have shown that modifications at the 4-position of piperidine can significantly alter the pharmacological profile of derivatives, leading to compounds with enhanced efficacy and reduced side effects.

In addition to its applications in CNS drug development, benzyl N-(1-ethoxypiperidin-4-yl)carbamate has been investigated for its potential in antiviral and anticancer therapies. The carbamate group is known to exhibit inhibitory activity against various enzymes and receptors involved in viral replication and tumor growth. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes such as thymidylate synthase, which is crucial for DNA synthesis in cancer cells.

The synthesis of benzyl N-(1-ethoxypiperidin-4-yl)carbamate involves multi-step organic reactions, typically starting from commercially available precursors. The key steps include the formation of the carbamate bond between benzylamine and ethoxycarbonyl chloride, followed by nucleophilic substitution with 4-piperidinol. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yield and purity.

One of the most compelling aspects of benzyl N-(1-ethoxypiperidin-4-yl)carbamate is its versatility in drug design. The presence of both aromatic and heterocyclic moieties allows for extensive structural modifications, enabling chemists to fine-tune the compound's properties for specific therapeutic applications. This flexibility has led to numerous patents and ongoing clinical trials exploring its potential in treating a wide range of diseases.

The compound's stability under various conditions is another critical factor contributing to its attractiveness in pharmaceutical development. Studies have demonstrated that benzyl N-(1-ethoxypiperidin-4-yl)carbamate maintains its structural integrity under physiological conditions, making it suitable for formulation into oral and injectable drugs. Furthermore, its solubility profile suggests that it can be easily incorporated into various drug delivery systems, enhancing patient compliance.

Evaluation of benzyl N-(1-ethoxypiperidin-4-yl)carbamate in preclinical models has revealed several promising characteristics. Animal studies have shown that it exhibits low toxicity at therapeutic doses while maintaining high bioavailability. Additionally, its ability to interact with specific biological targets without causing off-target effects makes it a valuable candidate for further development. These findings have spurred interest among pharmaceutical companies looking to develop next-generation therapeutics.

The future prospects of benzyl N-(1-ethoxypiperidin-4-yl)carbamate are bright, with ongoing research focusing on optimizing its pharmacological properties and exploring new applications. Innovations in computational chemistry and high-throughput screening are expected to accelerate the discovery process, leading to faster identification of lead compounds derived from this scaffold. As our understanding of disease mechanisms continues to evolve, compounds like benzyl N-(1-ethoxypiperidin-4-y]carbamate will play an increasingly important role in addressing unmet medical needs.